Cas no 13621-50-6 (Ethyl 3-amino-3-thioxopropanoate)

• Product Name: Ethyl 3-amino-3-thioxopropanoate
• CAS No: 13621-50-6
• MF: C₅H₉NO₂S
• MW: 147.1954600811
• MDL: MFCD06245286
• CID: 224760
• PubChem ID: 2771567
• Update Time: 2025-05-24

Ethyl 3-amino-3-thioxopropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-3-thioxopropanoate
• Propanoic acid,3-amino-3-thioxo-, ethyl ester
• ethyl 3-amino-3-sulfanylidenepropanoate
• (Ethoxycarbonyl)thioacetamide
• Thiocarbamoylacetic acid ethyl ester
• alpha-Ethoxycarbonylthioacetamide
• Ethyl thiocarbamoylacetate
• THIOCARBAMOYL ACETIC ACID ETHYL ESTER ETHYL 3-AMINO-3-THIOXOPROPANOATE
• ethyl 2-carbamothioylacetate
• 2-thiocarbamoylacetic acid ethyl ester
• Propanoic acid, 3-amino-3-thioxo-, ethyl ester
• KSC497C5J
• ethyl3-amino-3-thioxopropanoate
• ethyl 3-amino-3-thioxopropionate
• ethyl-3-amino-3-thioxopropanoate
• IBHOWDPRDYMIMO-UHFFFAOYSA-N
• HMS1736I10
• 6448AA
• ethyl 3-amino-3-sulfanylidenepr

• MDL： MFCD06245286
• Inchi： 1S/C5H9NO2S/c1-2-8-5(7)3-4(6)9/h2-3H2,1H3,(H2,6,9)
• InChI Key： IBHOWDPRDYMIMO-UHFFFAOYSA-N
• SMILES： S=C(CC(=O)OCC)N

Computed Properties

• Exact Mass: 147.03500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 124
• Topological Polar Surface Area: 84.4

Experimental Properties

• Density: 1.194
• Melting Point: 78-79 ºC
• Boiling Point: 233 ºC
• Flash Point: 95 ºC
• PSA: 84.41000
• LogP: 0.92600

Ethyl 3-amino-3-thioxopropanoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioamides

Additional information on Ethyl 3-amino-3-thioxopropanoate

Ethyl 3-amino-3-thioxopropanoate (CAS No. 13621-50-6): A Comprehensive Overview

Ethyl 3-amino-3-thioxopropanoate, identified by its CAS number 13621-50-6, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a unique structure that combines an amino group and a thioxo group, has garnered attention for its potential applications in various scientific domains. The molecular formula and structural characteristics of Ethyl 3-amino-3-thioxopropanoate make it a subject of interest for researchers exploring novel synthetic pathways and biological activities.

The chemical structure of Ethyl 3-amino-3-thioxopropanoate consists of a propanoate ester moiety linked to an amino group and a thioxo group. This configuration imparts unique reactivity and potential biological properties, making it a valuable intermediate in organic synthesis and a candidate for further pharmacological investigation. The presence of both amino and thioxo functional groups suggests that this compound may exhibit diverse interactions with biological targets, opening avenues for applications in drug discovery and development.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their broad spectrum of biological activities. Ethyl 3-amino-3-thioxopropanoate, with its heterocyclic core, aligns well with this trend. Researchers have been exploring its potential as a precursor in the synthesis of more complex molecules, including those with antimicrobial, anti-inflammatory, and anticancer properties. The compound's ability to serve as a building block in medicinal chemistry underscores its importance in the development of novel therapeutic agents.

One of the most compelling aspects of Ethyl 3-amino-3-thioxopropanoate is its versatility in chemical transformations. The amino group can participate in various reactions such as acylation, alkylation, and coupling reactions, while the thioxo group can undergo oxidation or reduction to yield different functional derivatives. This flexibility makes it an attractive candidate for synthetic chemists aiming to develop new methodologies or modify existing ones. Additionally, the ester functionality provides a handle for further derivatization, allowing researchers to tailor the compound's properties to specific needs.

Recent studies have highlighted the role of sulfur-containing compounds in medicinal chemistry due to their unique electronic properties and biological interactions. The thioxo group in Ethyl 3-amino-3-thioxopropanoate is particularly noteworthy, as it has been shown to enhance the bioavailability and binding affinity of certain drug candidates. This observation has prompted researchers to investigate the potential of this compound as a lead molecule or scaffold for drug design. The combination of an amino group and a thioxo group offers a rich chemical space for exploration, potentially leading to the discovery of novel therapeutic entities.

The synthesis of Ethyl 3-amino-3-thioxopropanoate has been optimized by several research groups to achieve high yields and purity levels. Common synthetic routes involve the condensation of appropriate precursors under controlled conditions, followed by purification steps such as recrystallization or column chromatography. These methods have been refined over time to ensure reproducibility and scalability, making it feasible to produce sufficient quantities for both laboratory research and industrial applications. The availability of reliable synthetic protocols underscores the compound's importance as a valuable chemical building block.

Beyond its synthetic utility, Ethyl 3-amino-3-thioxopropanoate has shown promise in preliminary biological assays. These studies have indicated that the compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions. While further research is needed to fully elucidate its mechanism of action and therapeutic potential, these initial findings are encouraging for future development efforts. The compound's dual functionality provides multiple points of interaction with biological systems, which could be leveraged to develop multi-target drugs with enhanced efficacy.

The growing interest in green chemistry principles has also influenced the approach to synthesizing Ethyl 3-amino-3-thioxopropanoate. Researchers are increasingly adopting sustainable methods that minimize waste generation and reduce environmental impact. This includes using catalytic processes, solvent-free reactions, or biocatalytic transformations where possible. Such efforts align with broader industry trends aimed at developing more environmentally friendly chemical processes while maintaining high standards of efficiency and product quality.

In conclusion, Ethyl 3-amino-3-thioxopropanoate (CAS No. 13621-50-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for organic synthesis, while its biological properties suggest applications in drug discovery. As research continues to uncover new methodologies and applications for this compound, it is likely to remain a key player in the advancement of chemical biology and medicinal chemistry.